Cas no 898754-16-0 (Cyclopropyl 2-(2,5-dimethylphenyl)ethyl ketone)

Cyclopropyl 2-(2,5-dimethylphenyl)ethyl ketone is a specialized organic compound featuring a cyclopropyl ketone moiety linked to a 2,5-dimethylphenylethyl group. This structure confers unique reactivity and steric properties, making it valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its ketone functionality allows for further derivatization, while the cyclopropyl and aromatic substituents contribute to stability and controlled reactivity. The compound is typically characterized by high purity and consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to potential sensitivity to air or moisture. Its precise molecular architecture enables selective transformations in complex synthetic pathways.

Cyclopropyl 2-(2,5-dimethylphenyl)ethyl ketone structure

898754-16-0 structure

Product Name:Cyclopropyl 2-(2,5-dimethylphenyl)ethyl ketone

CAS No:898754-16-0

MF:C₁₄H₁₈O

MW:202.292124271393

MDL:MFCD03843759

CID:993946

PubChem ID:24726372

Update Time:2025-06-07

Cyclopropyl 2-(2,5-dimethylphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

- 1-cyclopropyl-3-(2,5-dimethylphenyl)propan-1-one
- CYCLOPROPYL 2-(2,5-DIMETHYLPHENYL)ETHYL KETONE
- 898754-16-0
- DTXSID40644765
- AKOS012656320
- CYCLOPROPYL2-(2,5-DIMETHYLPHENYL)ETHYLKETONE
- MFCD03843759
- Cyclopropyl 2-(2,5-dimethylphenyl)ethyl ketone
- MDL： MFCD03843759
- Inchi： 1S/C14H18O/c1-10-3-4-11(2)13(9-10)7-8-14(15)12-5-6-12/h3-4,9,12H,5-8H2,1-2H3
- InChI Key： KIDLITUPKUCMGN-UHFFFAOYSA-N
- SMILES： O=C(CCC1C=C(C)C=CC=1C)C1CC1

Computed Properties

Exact Mass: 202.13600
Monoisotopic Mass: 202.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.041
Boiling Point: 310.4°C at 760 mmHg
Flash Point: 130.1°C
Refractive Index: 1.549
PSA: 17.07000
LogP: 3.21510

Cyclopropyl 2-(2,5-dimethylphenyl)ethyl ketone Pricemore >>

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abcr	AB366538-1 g	Cyclopropyl 2-(2,5-dimethylphenyl)ethyl ketone, 97%; .	898754-16-0	97%	1g	€932.90	2023-04-26
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TRC	C100475-500mg	Cyclopropyl 2-(2,5-dimethylphenyl)ethyl ketone	898754-16-0		500mg	$ 735.00	2022-06-06
abcr	AB366538-2 g	Cyclopropyl 2-(2,5-dimethylphenyl)ethyl ketone, 97%; .	898754-16-0	97%	2g	€1677.00	2023-04-26
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